Cas no 1105069-15-5 (6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione)
1105069-15-5 structure
Product Name:6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione
CAS No:1105069-15-5
MF:C8H12BNO4
MW:196.996182441711
CID:2606388
PubChem ID:329761990
Update Time:2025-04-21
6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione
- cis-1-Propenylboronic acid MIDA ester
- cis-6-Methyl-2-(1-propenyl)-1,3,6,2-dioxazaborocane-4,8-dione
- 1257647-73-6
- (Z)-6-methyl-2-(prop-1-en-1-yl)-1,3,6,2-dioxazaborocane-4,8-dione
- 6-Methyl-2-[(1Z)-prop-1-en-1-yl]-1,3,6,2-dioxazaborocane-4,8-dione
- 1105069-15-5
- DTXSID40746238
-
- MDL: MFCD11215245
- Inchi: 1S/C8H12BNO4/c1-3-4-9-13-7(11)5-10(2)6-8(12)14-9/h3-4H,5-6H2,1-2H3/b4-3-
- InChI Key: PKQGENZEEBZVIL-ARJAWSKDSA-N
- SMILES: O1B(/C=C\C)OC(CN(C)CC1=O)=O
Computed Properties
- Exact Mass: 197.0859380Da
- Monoisotopic Mass: 197.0859380Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Melting Point: 99-110 °C
6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
6-methyl-2-[(Z)-prop-1-enyl]-1,3,6,2-dioxazaborocane-4,8-dione Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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